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Compound of Interest

Compound Name: 4-Methoxy-2-nitrobenzoic acid

Cat. No.: B188913 Get Quote

For researchers, scientists, and professionals in drug development, sourcing chemical reagents

of specified purity and quantity is a critical preliminary step. This guide provides an in-depth

overview of the commercial availability, physicochemical properties, and synthetic

methodologies for 4-Methoxy-2-nitrobenzoic acid (CAS No. 33844-21-2), a valuable building

block in organic synthesis.

Commercial Availability
4-Methoxy-2-nitrobenzoic acid is readily available from a variety of chemical suppliers,

ranging from large multinational corporations to smaller, specialized companies. The compound

is offered in various purities and quantities to suit diverse research and development needs.

Below is a summary of representative suppliers and their offerings.
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Supplier Purity
Available
Quantities

Location

Sigma-Aldrich 97% Gram to bulk scales Global

Chem-Impex ≥ 98% (HPLC)
1g, 5g, 25g, 100g,

250g
USA

Tokyo Chemical

Industry (TCI)
>98.0% (GC)(T) Gram to bulk scales Global

Helios biomedical

Inc./chemicals
Not specified Inquire for details China

FINETECH

INDUSTRY LIMITED
Not specified Inquire for details China

HENAN SUNLAKE

ENTERPRISE

CORPORATION

98% 1kg to 100kg/month China

LabSolutions 97% Inquire for details USA

Physicochemical and Safety Data
A comprehensive understanding of the physical and chemical properties of a compound, along

with its safety profile, is paramount for its proper handling, storage, and use in experimental

settings.
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Property Value Source

Molecular Formula C₈H₇NO₅ [1][2]

Molecular Weight 197.14 g/mol [2][3]

CAS Number 33844-21-2 [1][2][3][4][5][6][7][8][9][10]

Appearance

Off-white to brown solid; White

to Light yellow to Light orange

powder to crystal

[1][5]

Melting Point 195-201 °C [1][3]

Boiling Point 372.9°C at 760 mmHg [3]

Density 1.4±0.1 g/cm³ [3]

Purity Typically ≥ 97-98% [1][5]

Storage Conditions Keep Cold; Store at 0-8 °C [1][3]

Signal Word Warning

Hazard Statements

H302 (Harmful if swallowed),

H312 (Harmful in contact with

skin), H332 (Harmful if inhaled)

[2]

Experimental Protocols
The following section details a common laboratory-scale synthesis for 4-Methoxy-2-
nitrobenzoic acid, providing a foundational methodology for researchers who may need to

prepare this compound in-house.

Synthesis of 4-Methoxy-2-nitrobenzoic acid from 4-
methyl-3-nitroanisole[11]
This protocol describes the oxidation of 4-methyl-3-nitroanisole to yield 4-Methoxy-2-
nitrobenzoic acid.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemimpex.com/products/17352
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-2-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-2-nitrobenzoic-acid
https://www.echemi.com/produce/pr2411141504-4-methoxy-2-nitrobenzoic-acid.html
https://www.chemimpex.com/products/17352
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-2-nitrobenzoic-acid
https://www.echemi.com/produce/pr2411141504-4-methoxy-2-nitrobenzoic-acid.html
https://www.guidechem.com/supply/33844-21-2.html
https://www.tcichemicals.com/IN/en/p/M2828
https://sunlake.lookchem.com/products/CasNo-33844-21-2-4-Methoxy-2-nitrobenzoic-acid-15855622.html
https://labsolu.ca/product/4-methoxy-2-nitrobenzoic-acid/
http://en.elampharmaceutical.com/ProDetail.aspx?ProID=238
https://www.guidechem.com/trade/4-methoxy-2-nitrobenzoic-acid-id7643081.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5675333.htm
https://www.chemimpex.com/products/17352
https://www.tcichemicals.com/IN/en/p/M2828
https://www.chemimpex.com/products/17352
https://www.echemi.com/produce/pr2411141504-4-methoxy-2-nitrobenzoic-acid.html
https://www.echemi.com/produce/pr2411141504-4-methoxy-2-nitrobenzoic-acid.html
https://www.echemi.com/produce/pr2411141504-4-methoxy-2-nitrobenzoic-acid.html
https://www.chemimpex.com/products/17352
https://www.tcichemicals.com/IN/en/p/M2828
https://www.chemimpex.com/products/17352
https://www.echemi.com/produce/pr2411141504-4-methoxy-2-nitrobenzoic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-2-nitrobenzoic-acid
https://www.benchchem.com/product/b188913?utm_src=pdf-body
https://www.benchchem.com/product/b188913?utm_src=pdf-body
https://www.benchchem.com/product/b188913?utm_src=pdf-body
https://www.benchchem.com/product/b188913?utm_src=pdf-body
https://www.benchchem.com/product/b188913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-methyl-3-nitroanisole

Potassium permanganate (KMnO₄)

Water

1 N Hydrochloric acid (HCl)

Chloroform (CHCl₃)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

A mixture of 4-methyl-3-nitroanisole (3.6 g, 18 mmol) and potassium permanganate (10 g, 63

mmol) in 200 mL of water is refluxed for 24 hours.

After the reaction is complete, the mixture is cooled to room temperature.

The insoluble solids (manganese dioxide) are removed by filtration.

The filtrate is acidified to a pH of 2 with 1 N hydrochloric acid.

The acidified solution is then extracted three times with 50 mL portions of chloroform.

The combined organic phases are dried over anhydrous magnesium sulfate and then

filtered.

The filtrate is concentrated under reduced pressure, and the resulting precipitate is collected

to yield 4-Methoxy-2-nitrobenzoic acid. The reported yield for this procedure is 80%.

Visualized Workflows and Pathways
To further aid in the conceptualization of procurement and synthesis, the following diagrams

are provided.
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Procurement Workflow for 4-Methoxy-2-nitrobenzoic acid

Identify Research Need

Search Supplier Databases
(e.g., Sigma-Aldrich, Guidechem)

Compare Purity, Quantity, and Price

Select Supplier and Request Quote

Generate Purchase Order

Receive and Log Compound

Verify with Certificate of Analysis

Click to download full resolution via product page

Caption: A typical workflow for the procurement of 4-Methoxy-2-nitrobenzoic acid.
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Synthesis of 4-Methoxy-2-nitrobenzoic acid

4-methyl-3-nitroanisole

Reflux for 24 hours

Potassium Permanganate (KMnO4)
in Water

Cool, Filter, Acidify (HCl),
Extract (Chloroform)

4-Methoxy-2-nitrobenzoic acid

Click to download full resolution via product page

Caption: The synthetic pathway for 4-Methoxy-2-nitrobenzoic acid via oxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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